Cas no 57314-12-2 (Thiazole, 4,5-dibromo-2-fluoro-)

• Product Name: Thiazole, 4,5-dibromo-2-fluoro-
• CAS No: 57314-12-2
• MF: C₃Br₂FNS
• MW: 260.910201072693
• CID: 345803
• PubChem ID: 12333158
• Update Time: 2025-06-15

Thiazole, 4,5-dibromo-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4,5-dibromo-2-fluoro-
• 4,5-dibromo-2-fluoro-1,3-thiazole
• EN300-363392
• 57314-12-2
• DTXSID20490883

• Inchi： 1S/C3Br2FNS/c4-1-2(5)8-3(6)7-1
• InChI Key： NBVXZZRTDYRQFT-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(F)S1)Br

Computed Properties

• Exact Mass: 258.8102
• Monoisotopic Mass: 258.81022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Additional information on Thiazole, 4,5-dibromo-2-fluoro-

Recent Advances in the Study of Thiazole, 4,5-dibromo-2-fluoro- (CAS: 57314-12-2) in Chemical Biology and Pharmaceutical Research

Thiazole derivatives have long been recognized for their significant roles in medicinal chemistry due to their diverse biological activities. Among these, Thiazole, 4,5-dibromo-2-fluoro- (CAS: 57314-12-2) has recently emerged as a compound of interest in various research areas, including drug discovery, chemical biology, and materials science. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, applications, and potential therapeutic benefits.

Recent studies have focused on the synthesis and optimization of Thiazole, 4,5-dibromo-2-fluoro-, with particular attention to its unique chemical properties. The presence of bromine and fluorine substituents on the thiazole ring enhances its reactivity and stability, making it a valuable intermediate in the development of novel pharmaceuticals. Researchers have employed advanced techniques such as NMR spectroscopy and X-ray crystallography to characterize its structure and confirm its purity, ensuring its suitability for further applications.

In the realm of drug discovery, Thiazole, 4,5-dibromo-2-fluoro- has shown promising results as a building block for the synthesis of bioactive molecules. Its incorporation into larger pharmacophores has led to compounds with enhanced antimicrobial, anticancer, and anti-inflammatory properties. For instance, a 2023 study demonstrated its efficacy in inhibiting key enzymes involved in bacterial resistance, suggesting its potential as a lead compound for new antibiotics. Additionally, its role in modulating cellular pathways has been explored, with findings indicating its utility in targeted cancer therapies.

Beyond pharmaceuticals, Thiazole, 4,5-dibromo-2-fluoro- has also found applications in materials science. Its ability to form stable complexes with metals has been leveraged in the design of catalysts and functional materials. Recent research has highlighted its use in organic electronic devices, where its electron-withdrawing properties contribute to improved performance in photovoltaic cells and light-emitting diodes (LEDs).

Despite these advancements, challenges remain in the large-scale production and application of Thiazole, 4,5-dibromo-2-fluoro-. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed. Future research directions may include the development of greener synthetic routes and the exploration of its interactions with biological systems at the molecular level.

In conclusion, Thiazole, 4,5-dibromo-2-fluoro- (CAS: 57314-12-2) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and broad applicability make it a focal point for ongoing studies. As research continues to uncover its potential, this compound is poised to play a significant role in the development of next-generation therapeutics and advanced materials.